Benzoic acid, 3-[2-[2-(phenylmethoxy)phenyl]-1-cyclopenten-1-yl]-

• CAS RN: 612830-96-3
• Molecular Formula: C25H22O3
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 3-[2-(2-phenylmethoxyphenyl)cyclopenten-1-yl]benzoic acid
• InChI: InChI=1S/C25H22O3/c26-25(27)20-11-6-10-19(16-20)21-13-7-14-22(21)23-12-4-5-15-24(23)28-17-18-8-2-1-3-9-18/h1-6,8-12,15-16H,7,13-14,17H2,(H,26,27)
• InChI Key: NEORUQGSXSELGQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=C(C1)C2=CC=CC=C2OCC3=CC=CC=C3)C4=CC(=CC=C4)C(=O)O

Description

Benzoic acid, 3-[2-[2-(phenylmethoxy)phenyl]-1-cyclopenten-1-yl]- is a useful research compound. Its molecular formula is C25H22O3 and its molecular weight is 370.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3-(2-Bromo-cyclopent-1-enyl] benzoic acid ethyl ester (0.148 g, 0.0005 mol), tetrakis-triphenylphosphine palladium (o) (30 mg), potassium carbonate (0.200 g) and (2-benzyloxyphenyl) boronic acid (0.110 g, 0.5 mmol) in dimethoxyethane (5 mL) were refluxed for 17 h under nitrogen. The reaction mixture was then filtered through Keiselghur and evaporated down to an oil. Purification was carried out on a Waters separation pack (10 g) cartridge with dichloromethane/iso hexane giving the product (120 mg).

Synthesis routes and methods II

Procedure details

3-[2-(2-Benzyloxyphenyl)-cyclopent-1-enyl] benzoic acid ethyl ester (120 mg) was refluxed for 1 h in methanol/2N sodium hydroxide (10/10 mL). The reaction mixture was then evaporated down to 3 mL on a rotary evaporator. 2N Hydrochloric acid was added. The product was extracted with dichloromethane (2×10 mL), dried over magnesium sulphate and evaporated down to an oil which solidified on standing (wt: 100 mg).